N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide

• IUPAC Name: N-(1-cycloheptylpiperidin-3-yl)-2-(2-oxopiperidin-1-yl)acetamide
• InChI: InChI=1S/C19H33N3O2/c23-18(15-22-12-6-5-11-19(22)24)20-16-8-7-13-21(14-16)17-9-3-1-2-4-10-17/h16-17H,1-15H2,(H,20,23)
• InChI Key: SVCHXYKBIQAFHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCCC(C2)NC(=O)CN3CCCCC3=O
• Molecular Formula: C19H33N3O2
• Molecular Weight: 335.5 g/mol

Description

N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. This molecule has been the subject of extensive research due to its potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide works by inhibiting the enzyme GABA transaminase, which is responsible for the degradation of the neurotransmitter GABA. By inhibiting this enzyme, N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide increases the levels of GABA in the brain, which can have a calming and anti-seizure effect.
Biochemical and Physiological Effects:
N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide has been shown to increase the levels of GABA in the brain, leading to a decrease in neuronal excitability and an increase in inhibitory neurotransmission. This can have a calming effect and may be beneficial in the treatment of epilepsy and anxiety disorders. N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide has also been shown to enhance cognitive function in preclinical models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide in lab experiments is its high potency and selectivity for GABA transaminase, which allows for precise modulation of GABA levels in the brain. However, one limitation is that N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide is not very soluble in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide. One area of interest is its potential therapeutic applications in the treatment of addiction, particularly in the context of opioid use disorder. Another area of interest is its potential use as a cognitive enhancer in aging populations or individuals with neurodegenerative diseases. Additionally, further research is needed to fully understand the long-term effects of N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide on brain function and behavior.

Synthesis Methods

N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide can be synthesized through a multi-step process involving the reaction of piperidine with cycloheptanone, followed by acylation with piperidin-2-one and subsequent reduction with sodium borohydride. The final product can be purified through column chromatography and recrystallization.

Scientific Research Applications

N-(1-cycloheptyl-3-piperidinyl)-2-(2-oxo-1-piperidinyl)acetamide has been investigated for its potential therapeutic applications in the treatment of various neurological disorders, such as epilepsy, addiction, and anxiety. It has also been studied as a potential cognitive enhancer and has shown promising results in preclinical models.